![molecular formula C16H17N3O3 B5659114 5-[(3,4-dimethoxybenzyl)amino]-1,3-dihydro-2H-benzimidazol-2-one CAS No. 309734-67-6](/img/structure/B5659114.png)
5-[(3,4-dimethoxybenzyl)amino]-1,3-dihydro-2H-benzimidazol-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of benzimidazole derivatives, including compounds similar to "5-[(3,4-dimethoxybenzyl)amino]-1,3-dihydro-2H-benzimidazol-2-one", often involves multistep reactions starting from benzimidazole precursors. For instance, the synthesis of related compounds involves cyclization reactions of corresponding hydrazides into benzimidazole derivatives, followed by further functionalization through reactions with substituted benzaldehydes (Ali, 2015). Another approach involves the synthesis from intermediate compounds like dimethoxybenzoic acid, demonstrating the versatility in synthesizing benzimidazole derivatives through various reaction pathways and conditions (Ping, 2012).
Molecular Structure Analysis
The molecular structure of benzimidazole derivatives is crucial for their chemical behavior and potential applications. X-ray crystallography studies on similar compounds have revealed insights into their molecular configurations, showcasing how substituent groups and molecular geometry influence their structural characteristics. For example, studies on related compounds have elucidated the crystalline structure and the impact of substitution on the benzimidazole ring system, providing a foundation for understanding the structural features of "5-[(3,4-dimethoxybenzyl)amino]-1,3-dihydro-2H-benzimidazol-2-one" (Hranjec et al., 2012).
Chemical Reactions and Properties
Benzimidazole derivatives undergo a variety of chemical reactions, including cyclization, substitution, and conjugation reactions, which are instrumental in diversifying their chemical properties. These reactions facilitate the introduction of different functional groups, enhancing their chemical reactivity and enabling the exploration of their chemical properties. Studies on similar compounds detail the synthesis and reactions leading to the formation of complex benzimidazole derivatives with varied functional groups, highlighting the compound's synthetic flexibility and chemical reactivity (Gabriele et al., 2006).
Physical Properties Analysis
The physical properties of benzimidazole derivatives, such as solubility, melting point, and crystallinity, are influenced by their molecular structure and substituents. Research into related compounds provides insights into how structural variations affect their physical characteristics, offering a basis for predicting the behavior of "5-[(3,4-dimethoxybenzyl)amino]-1,3-dihydro-2H-benzimidazol-2-one" in different environments and applications (Yang & Su, 2005).
Chemical Properties Analysis
The chemical properties of benzimidazole derivatives, such as reactivity, stability, and potential biological activity, are central to their application in various fields. Studies on related compounds explore their antioxidative properties, potential as antiproliferative agents, and interactions with biological molecules, shedding light on the broad spectrum of chemical properties exhibited by benzimidazole derivatives (Ali, 2015); (Hranjec et al., 2012).
properties
IUPAC Name |
5-[(3,4-dimethoxyphenyl)methylamino]-1,3-dihydrobenzimidazol-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O3/c1-21-14-6-3-10(7-15(14)22-2)9-17-11-4-5-12-13(8-11)19-16(20)18-12/h3-8,17H,9H2,1-2H3,(H2,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WETNKSOQIDXNIV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CNC2=CC3=C(C=C2)NC(=O)N3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901150596 |
Source
|
Record name | 5-[[(3,4-Dimethoxyphenyl)methyl]amino]-1,3-dihydro-2H-benzimidazol-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901150596 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
299.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
309734-67-6 |
Source
|
Record name | 5-[[(3,4-Dimethoxyphenyl)methyl]amino]-1,3-dihydro-2H-benzimidazol-2-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=309734-67-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-[[(3,4-Dimethoxyphenyl)methyl]amino]-1,3-dihydro-2H-benzimidazol-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901150596 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.